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Compound of Interest

Compound Name:
L-Homophenylalanine tert-butyl

ester hydrochloride

Cat. No.: B596667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Homophenylalanine tert-butyl ester hydrochloride is a chiral building block utilized in the

synthesis of various pharmaceutical compounds. As a derivative of L-homophenylalanine, an

unnatural amino acid, it serves as a key intermediate in the development of therapeutic agents,

most notably Angiotensin-Converting Enzyme (ACE) inhibitors. This document provides a

summary of its known chemical properties, a general synthetic approach, and its role in

medicinal chemistry.

Chemical Properties
Detailed experimental data for L-Homophenylalanine tert-butyl ester hydrochloride is not

extensively available in publicly accessible literature. However, based on supplier information

and general chemical principles, the following properties can be outlined.
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Property Value Source

CAS Number 130316-46-0 Chemical Suppliers

Molecular Formula C₁₄H₂₂ClNO₂ Chemical Suppliers

Molecular Weight 271.79 g/mol Chemical Suppliers

Appearance White to off-white solid Chemical Suppliers

Storage
Store sealed in a dry place at

room temperature
Chemical Suppliers

Quantitative Data:

Specific quantitative data such as melting point, solubility, and comprehensive spectral data (¹H

NMR, ¹³C NMR, IR, Mass Spectrometry) for L-Homophenylalanine tert-butyl ester
hydrochloride are not readily available in the searched scientific literature and chemical

databases.

Synthesis
While a specific, detailed experimental protocol for the synthesis of L-Homophenylalanine
tert-butyl ester hydrochloride with full characterization is not available in the reviewed

literature, a general and widely used method for the preparation of amino acid tert-butyl ester

hydrochlorides involves the following steps:

Experimental Protocol: General Synthesis of Amino Acid tert-Butyl Ester Hydrochlorides

Esterification: The parent amino acid (in this case, L-homophenylalanine) is reacted with an

excess of a tert-butylating agent, such as isobutylene or tert-butyl acetate, in the presence of

a strong acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) in an appropriate organic

solvent (e.g., dioxane or dichloromethane).

Work-up: The reaction mixture is typically neutralized with a base (e.g., sodium bicarbonate

solution) and extracted with an organic solvent. The organic layers are combined, dried over

an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure

to yield the free base of the tert-butyl ester.
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Salt Formation: The resulting free base is dissolved in a dry, non-polar solvent (e.g., diethyl

ether or ethyl acetate). A solution of hydrogen chloride in a suitable solvent (e.g., HCl in

diethyl ether or dioxane) is then added, leading to the precipitation of the amino acid tert-

butyl ester hydrochloride salt.

Isolation and Purification: The precipitated solid is collected by filtration, washed with a cold,

non-polar solvent to remove any remaining impurities, and dried under vacuum to afford the

final product.

The following diagram illustrates a generalized workflow for this synthesis.
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General Synthesis Workflow
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Renin-Angiotensin System (RAS) and ACE Inhibition
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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